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Compound of Interest

Compound Name:
tert-Butyl 2-

isopropylhydrazinecarboxylate

Cat. No.: B177040 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of tert-Butyl 2-
isopropylhydrazinecarboxylate (CAS No. 16689-35-3), a key chemical intermediate for

researchers, scientists, and professionals in drug development. This document outlines its

chemical and physical properties, compiles data from various commercial suppliers, and

presents a detailed experimental protocol for its synthesis.

Introduction
tert-Butyl 2-isopropylhydrazinecarboxylate, also known as 1-Boc-2-isopropylhydrazine, is a

hydrazine derivative protected by a tert-butoxycarbonyl (Boc) group. This structure makes it a

valuable building block in organic synthesis, particularly in the construction of more complex

molecules where the controlled introduction of an isopropylhydrazine moiety is required. Its

primary utility lies in its role as a precursor in multi-step synthetic pathways. While specific

applications in signaling pathways or as an active pharmaceutical ingredient are not

extensively documented in publicly available literature, its structural motifs are relevant in

medicinal chemistry for the synthesis of potential therapeutic agents.

Commercial Suppliers and Quantitative Data
A variety of chemical suppliers offer tert-Butyl 2-isopropylhydrazinecarboxylate, with purities

and quantities suitable for research and development purposes. The following tables
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summarize the available quantitative data from prominent suppliers to facilitate comparison.

Table 1: General and Chemical Properties

Property Value Source

CAS Number 16689-35-3 [1][2]

Molecular Formula C₈H₁₈N₂O₂ [1][2]

Molecular Weight 174.24 g/mol [2]

IUPAC Name
tert-butyl N-(propan-2-

ylamino)carbamate
[3]

Synonyms

1-Boc-2-isopropylhydrazine,

tert-Butyl 3-

(isopropyl)carbazate

[2]

SMILES CC(C)NNC(=O)OC(C)(C)C [1][3]

InChI Key
PUAKAEDMCXRDPR-

UHFFFAOYSA-N

Table 2: Physical and Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.chemical-suppliers.eu/enp/tert-butyl-isopropylhydrazinecarboxylate-PX333175
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
http://www.chemical-suppliers.eu/enp/tert-butyl-isopropylhydrazinecarboxylate-PX333175
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://pubchem.ncbi.nlm.nih.gov/compound/11217534
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
http://www.chemical-suppliers.eu/enp/tert-butyl-isopropylhydrazinecarboxylate-PX333175
https://pubchem.ncbi.nlm.nih.gov/compound/11217534
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical Form
White to almost white

crystal/powder
[2]

Melting Point 47-51 °C [2]

Boiling Point 80 °C @ 0.6 mmHg [2]

Density 0.956 g/cm³ [2]

Solubility Soluble in Methanol [2]

¹H NMR (300 MHz, CDCl₃)

δ 6.03 (s, 1H, NH), 3.92 (s, 1H,

NH), 3.14 (m, 1H), 1.46 (s,

9H), 1.02 (d, 6H, J=6 Hz)

[2]

¹³C NMR (300 MHz, CDCl₃) δ 157.2, 80.8, 51.2, 28.7, 21.0 [2]

Table 3: Commercial Supplier Specifications

Supplier Product Number Purity
Available
Quantities

Sigma-Aldrich SY3H3D677AEC 95% Inquire

TCI America B4375 >98.0% (GC) 1g, 5g

Ark Pharm, Inc. AK-83246 95%
250mg, 1g, 5g, 10g,

25g

Biosynth Carbosynth FB140025 Not Specified 1g

BLD Pharm BD9495 Not Specified Inquire

Experimental Protocols
The following is a detailed methodology for the synthesis of tert-Butyl 2-
isopropylhydrazinecarboxylate via reductive amination of tert-butyl 2-(propan-2-

ylidene)hydrazinecarboxylate.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.benchchem.com/product/b177040?utm_src=pdf-body
https://www.benchchem.com/product/b177040?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1. Materials and Equipment

tert-Butyl 2-(propan-2-ylidene)hydrazinecarboxylate

Tetrahydrofuran (THF)

Sodium cyanoborohydride (NaBH₃CN)

Bromocresol green indicator

p-Toluenesulfonic acid

Ethanol

1M Sodium hydroxide solution

Ethyl acetate

Saturated saline solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Standard laboratory glassware

Column chromatography setup (Silica gel)

Thin Layer Chromatography (TLC) plates

3.2. Synthesis Procedure

Reaction Setup: In a round-bottom flask, dissolve tert-butyl 2-(propan-2-

ylidene)hydrazinecarboxylate (0.51 g, 3.0 mmol) in 20 mL of THF.
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Addition of Reagents: To the solution, add sodium cyanoborohydride (0.19 g, 3.0 mmol) and

a small amount of bromocresol green as a pH indicator.

pH Adjustment and Reaction: Slowly add a solution of p-toluenesulfonic acid (0.57 g, 3.0

mmol) in 1.5 mL of THF dropwise over approximately 1 hour. Maintain the pH of the reaction

mixture between 3.5 and 5.0, as indicated by the color of the bromocresol green.

Reaction Progression: Continue to stir the reaction mixture at room temperature for 1 hour

after the addition is complete.

Work-up:

Remove the THF by rotary evaporation.

Partition the residue between ethyl acetate (30 mL) and saturated saline solution.

Wash the organic phase sequentially with saturated sodium bicarbonate solution (20 mL)

and saturated saline solution.

Dry the organic layer over anhydrous magnesium sulfate and then evaporate to dryness.

Hydrolysis:

Dissolve the obtained residue in 10 mL of ethanol.

Add 3.6 mL of 1M sodium hydroxide solution (3.6 mmol) and stir at room temperature for

30 minutes.

Final Extraction and Purification:

Remove the ethanol by rotary evaporation.

Dissolve the residue in ethyl acetate and extract with water.

Evaporate the organic layer under reduced pressure.

Purify the residue by column chromatography on silica gel using a 5% methanol in

dichloromethane solution as the eluent.
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Product Characterization: The final product, tert-butyl 2-isopropylhydrazinecarboxylate, is

obtained as a white to almost white solid. The expected yield is approximately 77%.

Characterization data includes a melting point of 47-49 °C and a TLC Rf value of 0.44 (5%

methanol in dichloromethane).[2]

Visualized Workflow
While no specific signaling pathways involving tert-Butyl 2-isopropylhydrazinecarboxylate
are documented, the synthetic workflow provides a logical process that can be visualized.
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Caption: Synthetic workflow for tert-Butyl 2-isopropylhydrazinecarboxylate.
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Safety Information
tert-Butyl 2-isopropylhydrazinecarboxylate is classified as harmful if swallowed, in contact

with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory

irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated fume hood. For detailed safety information, please refer to the Safety Data

Sheet (SDS) provided by the supplier.[2][3]

Conclusion
tert-Butyl 2-isopropylhydrazinecarboxylate serves as a readily available and versatile

intermediate for organic synthesis. This guide provides essential technical information,

including a compilation of supplier data and a detailed synthetic protocol, to support

researchers in their procurement and application of this compound. While its direct biological

applications are not yet well-defined in the literature, its utility as a synthetic building block

remains significant for the development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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